N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H11N3O2S/c1-6-4-10(17-15-6)11(16)14-12-9(5-13)7(2)8(3)18-12/h4H,1-3H3,(H,14,16)
• InChI Key: HUPCFHYWJXNWQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methylisoxazole-5-carboxamide, commonly referred to as CTZ, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. CTZ is a small molecule that has been shown to possess a wide range of biological activities, including anti-inflammatory and anti-cancer properties. In

Scientific Research Applications

Isoxazole Derivatives and Immunosuppressive Applications

Isoxazole derivatives, such as leflunomide and its metabolites, have been explored for their immunosuppressive properties, particularly in the inhibition of the dihydroorotate dehydrogenase enzyme, which is crucial for pyrimidine synthesis. This pathway is essential for immune cell function, suggesting potential applications in managing autoimmune diseases and facilitating organ transplantation (Knecht & Löffler, 1998).

Antitumor Agent DTIC and Derivatives

The metabolism and pharmacokinetics of DTIC, an antitumor agent, have been studied across different species, providing valuable insights into its efficacy and optimization for treating malignant melanoma. Understanding the metabolism of such compounds can inform the development of more effective cancer treatments (Vincent, Rutty, & Abel, 1984).

Heterocyclic Compounds in Synthesis

Research on the three-component reactions involving isoxazole derivatives highlights their utility in synthesizing heterocyclic compounds. These reactions are crucial for developing new materials with potential applications in drug development and material science (Tkachenko et al., 2014).

Bimetallic Catalysts for Heteroaryl Synthesis

The use of isoxazole derivatives as ligands for bimetallic catalysts demonstrates their application in facilitating Suzuki reactions in aqueous media. This research contributes to the development of more efficient methods for synthesizing heterobiaryls, which are valuable in pharmaceuticals and agrochemicals (Bumagin et al., 2019).

Antimicrobial and Antioxidant Studies

The synthesis and evaluation of pyrazole derivatives for their antimicrobial and antioxidant activities showcase the potential of isoxazole and related compounds in developing new antimicrobial agents. Such studies are crucial for addressing the growing concern of antibiotic resistance (Fahim et al., 2019).